1-Benzyl-4-ethylsulfonylpiperazine;oxalic acid

• IUPAC Name: 1-benzyl-4-ethylsulfonylpiperazine;oxalic acid
• InChI: InChI=1S/C13H20N2O2S.C2H2O4/c1-2-18(16,17)15-10-8-14(9-11-15)12-13-6-4-3-5-7-13;3-1(4)2(5)6/h3-7H,2,8-12H2,1H3;(H,3,4)(H,5,6)
• InChI Key: DWHYECGXSWNCMT-UHFFFAOYSA-N
• Canonical SMILES: CCS(=O)(=O)N1CCN(CC1)CC2=CC=CC=C2.C(=O)(C(=O)O)O
• Molecular Formula: C15H22N2O6S
• Molecular Weight: 358.4 g/mol

Description

1-Benzyl-4-ethylsulfonylpiperazine; oxalic acid is a compound that combines the structural features of piperazine and sulfonyl groups. Piperazine derivatives are known for their wide range of biological activities and applications in medicinal chemistry . The addition of the benzyl and ethylsulfonyl groups enhances its chemical properties, making it a valuable compound for various scientific research applications.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 1-Benzyl-4-ethylsulfonylpiperazine typically involves the cyclization of 1,2-diamine derivatives with sulfonium salts . One common method includes the reaction of protected 1,2-diamines with 2-bromoethyldiphenylsulfonium triflate under basic conditions. This reaction proceeds through an aza-Michael addition mechanism, leading to the formation of the desired piperazine derivative .

Industrial Production Methods

Industrial production of 1-Benzyl-4-ethylsulfonylpiperazine may involve large-scale cyclization reactions using optimized conditions to ensure high yields and purity. The use of continuous flow reactors and advanced purification techniques can enhance the efficiency and scalability of the production process.

Chemical Reactions Analysis

Types of Reactions

1-Benzyl-4-ethylsulfonylpiperazine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized using common oxidizing agents such as hydrogen peroxide or potassium permanganate.

Reduction: Reduction reactions can be performed using reducing agents like sodium borohydride or lithium aluminum hydride.

Substitution: The benzyl and ethylsulfonyl groups can undergo nucleophilic substitution reactions with appropriate nucleophiles.

Common Reagents and Conditions

Oxidation: Hydrogen peroxide in the presence of a catalyst.

Reduction: Sodium borohydride in an alcoholic solvent.

Substitution: Nucleophiles such as amines or thiols under basic conditions.

Major Products Formed

Oxidation: Formation of sulfoxides or sulfones.

Reduction: Formation of the corresponding amines.

Substitution: Formation of substituted piperazine derivatives.

Scientific Research Applications

1-Benzyl-4-ethylsulfonylpiperazine has a wide range of applications in scientific research, including:

Chemistry: Used as a building block for the synthesis of more complex molecules.

Biology: Investigated for its potential biological activities, including antimicrobial and anticancer properties.

Medicine: Explored as a potential therapeutic agent for various diseases due to its unique chemical structure.

Industry: Utilized in the development of new materials and chemical processes.

Mechanism of Action

The mechanism of action of 1-Benzyl-4-ethylsulfonylpiperazine involves its interaction with specific molecular targets and pathways. The compound may exert its effects by binding to enzymes or receptors, modulating their activity. The exact molecular targets and pathways involved depend on the specific application and biological context.

Comparison with Similar Compounds

Similar Compounds

• 1-Benzyl-4-methylsulfonylpiperazine
• 1-Benzyl-4-phenylsulfonylpiperazine
• 1-Benzyl-4-isopropylsulfonylpiperazine

Uniqueness

1-Benzyl-4-ethylsulfonylpiperazine is unique due to the presence of the ethylsulfonyl group, which imparts distinct chemical properties compared to other similar compounds